Cas no 2228904-61-6 (2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine)

2,2-Difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine is a fluorinated amine compound featuring a unique cyclopropyl substituent. Its structure combines the steric hindrance of the tetramethylcyclopropyl group with the electronic effects of difluoromethylation, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the cyclopropyl moiety contributes to conformational rigidity, potentially improving target binding affinity. This compound is particularly useful in the development of bioactive molecules, where its distinct structural features enable fine-tuning of physicochemical properties. Its synthetic versatility allows for further functionalization, supporting applications in drug discovery and specialty chemical research.

2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine structure

2228904-61-6 structure

Product Name:2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine

CAS No:2228904-61-6

MF:C₉H₁₇F₂N

MW:177.234789609909

CID:5886033

PubChem ID:165842279

Update Time:2025-05-27

2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine
- EN300-1946469
- 2228904-61-6
- Inchi： 1S/C9H17F2N/c1-7(2)6(8(7,3)4)9(10,11)5-12/h6H,5,12H2,1-4H3
- InChI Key： WDRFORMUWFZDMH-UHFFFAOYSA-N
- SMILES： FC(CN)(C1C(C)(C)C1(C)C)F

Computed Properties

Exact Mass: 177.13290587g/mol
Monoisotopic Mass: 177.13290587g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26Å²

2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1946469-0.05g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	0.05g	$1020.0	2023-09-17
Enamine	EN300-1946469-0.1g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	0.1g	$1068.0	2023-09-17
Enamine	EN300-1946469-0.25g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	0.25g	$1117.0	2023-09-17
Enamine	EN300-1946469-0.5g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	0.5g	$1165.0	2023-09-17
Enamine	EN300-1946469-1.0g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	1g	$1214.0	2023-05-31
Enamine	EN300-1946469-2.5g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	2.5g	$2379.0	2023-09-17
Enamine	EN300-1946469-5.0g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	5g	$3520.0	2023-05-31
Enamine	EN300-1946469-10.0g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	10g	$5221.0	2023-05-31
Enamine	EN300-1946469-1g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	1g	$1214.0	2023-09-17
Enamine	EN300-1946469-5g	2,2-difluoro-2-(2,2,3,3-tetramethylcyclopropyl)ethan-1-amine	2228904-61-6	5g	$3520.0	2023-09-17